Cas no 31460-03-4 (Propanoic acid, 2-(diethoxyphosphinyl)-, 1,1-dimethylethyl ester)
31460-03-4 structure
Product Name:Propanoic acid, 2-(diethoxyphosphinyl)-, 1,1-dimethylethyl ester
CAS No:31460-03-4
MF:C11H23O5P
MW:266.27108502388
CID:1447185
PubChem ID:11644679
Update Time:2025-04-20
Propanoic acid, 2-(diethoxyphosphinyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2-(diethoxyphosphinyl)-, 1,1-dimethylethyl ester
- YMMCNZHNCAARBJ-UHFFFAOYSA-N
- SCHEMBL1278020
- tert-Butyl 2-(diethoxyphosphoryl)propanoate
- tert-Butyl 2-(diethylphosphono)propionate
- F95154
- Tert-butyl 2-diethoxyphosphorylpropanoate
- 31460-03-4
- 2-(diethylphosphono)propanoic acid tert-butyl ester
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- Inchi: 1S/C11H23O5P/c1-7-14-17(13,15-8-2)9(3)10(12)16-11(4,5)6/h9H,7-8H2,1-6H3
- InChI Key: YMMCNZHNCAARBJ-UHFFFAOYSA-N
- SMILES: P(C(C)C(=O)OC(C)(C)C)(=O)(OCC)OCC
Computed Properties
- Exact Mass: 266.12839
- Monoisotopic Mass: 266.12831083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.83
Propanoic acid, 2-(diethoxyphosphinyl)-, 1,1-dimethylethyl ester Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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